Cas no 34564-34-6 (Benzothiazole,2-methyl-7-nitro-)

Benzothiazole,2-methyl-7-nitro- structure

34564-34-6 structure

Product Name:Benzothiazole,2-methyl-7-nitro-

CAS No:34564-34-6

MF:C₈H₆N₂O₂S

MW:194.210440158844

CID:314363

PubChem ID:276408

Update Time:2025-09-25

Benzothiazole,2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzothiazole,2-methyl-7-nitro-
- 2-methyl-7-nitro-1,3-benzothiazole
- 2-methyl-7-nitrobenzo[d]thiazole
- 2-Methyl-7-nitro-benzothiazol
- 2-methyl-7-nitrobenzothiazole
- 2-methyl-7-nitro-benzothiazole
- 2-Methyl-7-nitrobenzthiazol
- 2-Methyl-7-nitro-benzthiazol
- AC1L5JRL
- AC1Q2023
- AR-1E3822
- CTK4H2611
- NSC124195
- HCEHJNNCXDXKMG-UHFFFAOYSA-N
- DTXSID30298554
- 34564-34-6
- SCHEMBL10551923
- F1923-0197
- AKOS024618847
- NSC-124195
- Inchi： 1S/C8H6N2O2S/c1-5-9-6-3-2-4-7(10(11)12)8(6)13-5/h2-4H,1H3
- InChI Key： HCEHJNNCXDXKMG-UHFFFAOYSA-N
- SMILES： S1C(C)=NC2C=CC=C(C1=2)[N+](=O)[O-]

Computed Properties

Exact Mass: 194.01508
Monoisotopic Mass: 194.015
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 87Å²

Experimental Properties

Density: 1.445
Boiling Point: 336.5°Cat760mmHg
Flash Point: 157.3°C
Refractive Index: 1.7
PSA: 56.03
LogP: 3.03610

Benzothiazole,2-methyl-7-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F1923-0197-2μmol	2-methyl-7-nitro-1,3-benzothiazole	34564-34-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1923-0197-5μmol	2-methyl-7-nitro-1,3-benzothiazole	34564-34-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1923-0197-1mg	2-methyl-7-nitro-1,3-benzothiazole	34564-34-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1923-0197-2mg	2-methyl-7-nitro-1,3-benzothiazole	34564-34-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1923-0197-3mg	2-methyl-7-nitro-1,3-benzothiazole	34564-34-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1923-0197-4mg	2-methyl-7-nitro-1,3-benzothiazole	34564-34-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1923-0197-5mg	2-methyl-7-nitro-1,3-benzothiazole	34564-34-6	90%+	5mg	$69.0	2023-05-17

Benzothiazole,2-methyl-7-nitro- Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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